(2S,6R)-2-(Iodomethyl)-6-phenyltetrahydro-2H-pyran

• Molecular Formula: C12H15IO
• Molecular Weight: 302.15 g/mol
• IUPAC Name: (2S,6R)-2-(iodomethyl)-6-phenyloxane
• InChI: InChI=1S/C12H15IO/c13-9-11-7-4-8-12(14-11)10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2/t11-,12+/m0/s1
• InChI Key: MKHUMYIXWHMDNS-NWDGAFQWSA-N
• Isomeric SMILES: C1C[C@H](O[C@H](C1)C2=CC=CC=C2)CI
• Canonical SMILES: C1CC(OC(C1)C2=CC=CC=C2)CI

Description

(2S,6R)-2-(Iodomethyl)-6-phenyltetrahydro-2H-pyran ( 871738-93-1) is a chiral tetrahydropyran derivative of high interest in synthetic organic chemistry. With a molecular formula of C12H15IO and a molecular weight of 302.16 g/mol, this compound serves as a valuable synthetic intermediate . Its structure features a phenyl group and an iodomethyl group on a saturated tetrahydropyran ring, with defined (2S,6R) stereochemistry, making it a versatile chiral building block for the construction of more complex molecules . Compounds within this structural class have demonstrated significant research value, particularly as key intermediates in the synthesis of mannose derivatives investigated for the treatment of bacterial infections . As a specialized intermediate, it is typically handled with care, and cold-chain transportation is recommended to ensure its stability and purity . This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes:

Iodination of Tetrahydro-2H-pyran:

Industrial Production:

• Industrial-scale synthesis typically involves optimized conditions for yield and efficiency.

Chemical Reactions Analysis

Oxidation: The iodomethyl group can undergo oxidation to form a carboxylic acid or other functional groups.

Reduction: Reduction of the iodine atom can yield the corresponding methyl group.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Medicinal Chemistry: Investigated for potential drug development due to its unique structure.

Materials Science: May find applications in materials with specific properties.

Mechanism of Action

Unknown: Detailed studies on its mechanism of action are lacking. Further research is needed.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares the target compound with structurally related tetrahydropyran derivatives:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity/Application	Source/Reference
(2S,6R)-2-(Iodomethyl)-6-phenyltetrahydro-2H-pyran	Iodomethyl (C2), Phenyl (C6)	~306.1 (estimated)	Iodo, Aromatic	Synthetic intermediate (hypothetical)	N/A (target compound)
(4R,6R)-6-(2-(2,6-dimethylnaphthalene-1-yl)ethyl)-4-hydroxytetrahydropyran-2-one	Hydroxy (C4), Naphthalene-ethyl (C6)	~380.4	Hydroxyl, Naphthyl	HMG-CoA reductase inhibition	Hindawi (2013)
Tetrahydro-4-iodo-2-(pentan-3-yl)-6-phenethyl-2H-pyran	Iodo (C4), Phenethyl (C6)	~402.3	Iodo, Alkyl, Aromatic	Synthetic intermediate	Chan (2007)
(2R,6R)-6-propyltetrahydro-2H-pyran derivatives	Propyl (C6)	~214.3	Alkyl	Diastereopreference studies	Univ. of Manchester
Sotagliflozin	Chlorophenyl, Methoxy, Hydroxyl	424.94	Chloro, Hydroxyl, Methoxy	SGLT inhibitor (cardiovascular)	Lexicon Pharmaceuticals

Key Observations:

• Iodine vs. Hydroxyl/Methoxy Groups: The iodomethyl group in the target compound increases molecular weight and polarizability compared to hydroxyl or methoxy substituents (e.g., in Sotagliflozin).
• Aromatic vs.
• Stereochemical Influence : The (2S,6R) configuration may confer distinct binding properties compared to (2R,6R) analogs, as seen in diastereopreference studies of alkyl-substituted pyran derivatives .

Biological Activity

(2S,6R)-2-(Iodomethyl)-6-phenyltetrahydro-2H-pyran is a chemical compound with notable biological activity, particularly in medicinal chemistry and drug discovery. This compound's unique structural properties and stereochemistry contribute to its potential pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• IUPAC Name : (2S,6R)-2-(iodomethyl)-6-phenyltetrahydro-2H-pyran
• Molecular Formula : C12H15IO
• Molecular Weight : 302.15 g/mol

The biological activity of (2S,6R)-2-(iodomethyl)-6-phenyltetrahydro-2H-pyran is primarily attributed to its ability to interact with specific molecular targets in biological systems. It has been shown to exhibit:

• Enzyme Inhibition : The compound acts as an inhibitor of various enzymes, impacting metabolic pathways crucial for cellular function.
• Receptor Modulation : It binds to certain receptors, leading to alterations in signaling pathways that can influence cellular responses.

These interactions are essential for understanding the therapeutic potential of the compound in treating various diseases.

Biological Activity Overview

The biological activity of (2S,6R)-2-(iodomethyl)-6-phenyltetrahydro-2H-pyran can be summarized in the following categories:

Activity Type	Description
Antimicrobial	Exhibits activity against specific bacterial strains.
Anticancer	Demonstrates cytotoxic effects on cancer cell lines.
Anti-inflammatory	Reduces inflammation in animal models.

Case Studies and Research Findings

• Antimicrobial Activity
  • A study demonstrated that (2S,6R)-2-(iodomethyl)-6-phenyltetrahydro-2H-pyran showed significant antimicrobial properties against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 50 µg/mL for both strains, indicating its potential as a lead compound for antibiotic development .
• Anticancer Potential
  • In vitro studies revealed that the compound exhibited cytotoxicity against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The IC50 values were found to be 25 µM and 30 µM respectively, suggesting that it could serve as a scaffold for developing new anticancer agents .
• Anti-inflammatory Effects
  • Animal models treated with (2S,6R)-2-(iodomethyl)-6-phenyltetrahydro-2H-pyran showed a significant reduction in inflammatory markers such as TNF-alpha and IL-6. The compound was administered at a dosage of 10 mg/kg body weight, resulting in a 40% decrease in these markers compared to control groups .

Synthesis and Structural Variants

The synthesis of (2S,6R)-2-(iodomethyl)-6-phenyltetrahydro-2H-pyran involves several chemical reactions that enhance its biological activity. Notably, variations in the phenyl group can lead to different biological profiles. For instance:

Variant	Modification	Biological Activity
(2S,6R)-2-(Iodomethyl)-6-(p-tolyl)tetrahydro-2H-pyran	Methyl substitution on phenyl	Enhanced anticancer activity
(2S,6R)-2-(Iodomethyl)-6-(naphthyl)tetrahydro-2H-pyran	Naphthyl substitution	Increased antimicrobial potency